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Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B086422

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 2-Nitrophenethyl alcohol, a compound requiring careful handling due to its
potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

2-Nitrophenethyl alcohol (CAS No: 15121-84-3) is a hazardous substance that is harmful if
swallowed and causes skin and serious eye irritation.[1] As with many aromatic nitro
compounds, there is a potential for systemic effects, and it is combustible.[1][2][3] Therefore,
treating this compound and any contaminated materials as hazardous waste is mandatory.[2]
When heated to decomposition, it emits toxic vapors of NOx.[3]

Quantitative Data Summary

While specific disposal concentration limits for 2-Nitrophenethyl alcohol are not universally
defined and depend on local, state, and federal regulations, the following table summarizes key
physical and safety data for the compound. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for specific guidance on quantity limits for

waste accumulation.
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Property Value Source
Molecular Formula C8HIONO3 [4]
Molecular Weight 167.16 g/mol [4]
Melting Point 2 °C (lit.)

Boiling Point 267 °C (lit.)

Density 1.19 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

GHS Hazard Statements H302, H315, H319 [1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 2-Nitrophenethyl alcohol and its
contaminated materials is to manage them as hazardous waste through a licensed and
approved waste disposal company.[2]

1. Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:

e Gloves: Nitrile or other chemical-resistant gloves.[2]
o Eye Protection: Chemical safety goggles or a face shield.[2]
o Body Protection: A laboratory coat.[2]

» Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator with
an organic vapor cartridge.[1]

2. Waste Collection:

e Solid Waste: Collect any surplus or expired 2-Nitrophenethyl alcohol in a designated,
clearly labeled hazardous waste container. The container should be robust, chemically
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resistant, and have a secure lid.[2]

 Liquid Waste (Solutions): If the compound is in a solvent, it should be collected in a
designated liquid hazardous waste container. Ensure the solvent is compatible with the other
contents of the container.[2] Do not mix incompatible waste streams.[5]

o Contaminated Materials: Any materials, such as pipette tips, absorbent paper, or gloves, that
are contaminated with 2-Nitrophenethyl alcohol must also be disposed of as hazardous
waste in the solid waste container.

o Empty Containers: Empty containers of 2-Nitrophenethyl alcohol must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate
from the cleaning process must be collected and disposed of as hazardous liquid waste.[2]

3. Labeling:

Properly label the hazardous waste container with the following information:
e The words "Hazardous Waste".[2][5]

e The full chemical name: "2-Nitrophenethyl alcohol".[2]

e The associated hazards (e.g., "Harmful,” "Irritant").[1]

¢ The date of accumulation.[2]

e The percent composition of each constituent in the waste.[5]

4. Storage:

» Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[2]14]

e The storage area should have secondary containment to prevent the spread of material in
case of a leak.[2]

o Keep the container tightly capped at all times, except when adding waste.[5]
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5. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.[2]

Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[2]

Never dispose of 2-Nitrophenethyl alcohol down the sink or in the regular trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Nitrophenethyl alcohol.
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'
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Caption: Workflow for the safe disposal of 2-Nitrophenethyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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